Cas no 1519830-56-8 (2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid)

• Product Name: 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid
• CAS No: 1519830-56-8
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD23084032
• CID: 4785585
• Update Time: 2025-05-24

2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid

• MDL： MFCD23084032
• Inchi： 1S/C14H18O4/c1-10-8-12(2-3-13(10)14(15)16)18-9-11-4-6-17-7-5-11/h2-3,8,11H,4-7,9H2,1H3,(H,15,16)
• InChI Key： RSWFYOCPZWXGTM-UHFFFAOYSA-N
• SMILES： O1CCC(COC2C=CC(C(=O)O)=C(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8

Additional information on 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid

2-Methyl-4-[(oxan-4-yl)methoxy]benzoic Acid: A Comprehensive Overview

2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid (CAS No. 1519830-56-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This benzoic acid derivative has garnered attention due to its unique structural features and potential applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, and recent advancements in the research of this compound.

The molecular structure of 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid is characterized by a benzoic acid backbone with a methyl group at the 2-position and a methoxy group substituted with an oxane ring at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The oxane ring, also known as a tetrahydropyran ring, introduces additional complexity to the structure, enhancing its potential for diverse interactions in biological systems.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry. Researchers have explored the role of 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid in modulating enzyme activity and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead for anti-cancer drug development.

The synthesis of 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its preparation is the formation of the oxane ring via an intramolecular cyclization reaction. This step is critical for achieving the desired stereochemistry and stability of the molecule. Recent advancements in catalysis have enabled higher yields and improved purity levels, facilitating large-scale production for research purposes.

In terms of applications, 2-Methyl-4-[(oxan-4-yl)methoxy]benzoic acid has shown potential in several areas beyond pharmaceuticals. For example, its ability to form stable metal complexes has led to its exploration as a ligand in coordination chemistry. A 2023 paper in *Inorganic Chemistry* reported that this compound can serve as an effective ligand for copper(II) ions, forming complexes with unique magnetic properties suitable for spintronic devices.

Another emerging application lies in its use as a precursor for advanced materials such as polymers and nanoparticles. The carboxylic acid group provides reactivity for polymerization reactions, while the oxane ring contributes to structural integrity. Researchers are currently investigating its role in developing biodegradable polymers for biomedical applications.

The environmental impact of 2-Methyl-4-[(oxan-4-y l)methoxy]benzoic acid has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity to aquatic organisms, which is promising for its use in eco-friendly formulations.

In conclusion, 2-Methyl -4 -[(oxan -4 -yl )methoxy ]benz oic acid (CAS No . 1519830 -56 -8 ) stands out as a multifaceted compound with diverse applications across multiple disciplines . Its unique structure , coupled with recent advancements in synthesis and application , positions it as a valuable tool for future innovations . As research continues to unfold , we can expect even more exciting discoveries related to this intriguing molecule .